Cas no 955801-83-9 (N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide)

• Product Name: N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide
• CAS No: 955801-83-9
• MF: C₂₁H₁₅F₃N₄O₂
• MW: 412.364614725113
• CID: 6123629
• PubChem ID: 16824935
• Update Time: 2025-08-02

N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide
• AKOS024489193
• N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide
• 955801-83-9
• N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-(trifluoromethyl)benzamide
• AB00683978-01
• VU0628989-1
• N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzamide
• F5014-0339

• Inchi： 1S/C21H15F3N4O2/c1-30-19-11-10-18-26-17(12-28(18)27-19)13-6-8-14(9-7-13)25-20(29)15-4-2-3-5-16(15)21(22,23)24/h2-12H,1H3,(H,25,29)
• InChI Key： CWAQSKUAAGZKNC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1C=CC(=CC=1)C1=CN2C(C=CC(=N2)OC)=N1)=O)(F)F

Computed Properties

• Exact Mass: 412.11471022g/mol
• Monoisotopic Mass: 412.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide

N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide: A Comprehensive Overview

N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide (CAS No. 955801-83-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the imidazopyridazine class and is characterized by its unique structural features, including a methoxy-substituted imidazopyridazine core and a trifluoromethyl-substituted benzamide moiety.

The methoxy group in the imidazopyridazine ring plays a crucial role in modulating the compound's biological activity and pharmacological properties. The trifluoromethyl substitution on the benzamide moiety enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. These structural elements contribute to the compound's potential as a therapeutic agent in various disease states.

Recent studies have highlighted the potential of N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide in treating inflammatory diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammation and immune responses.

In the context of cancer research, N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide has shown promise as an anticancer agent. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell proliferation through the downregulation of key oncogenic proteins such as Bcl-2 and cyclin D1.

The pharmacokinetic properties of N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may be safe for clinical use.

Despite its promising therapeutic potential, further research is needed to fully elucidate the mechanisms of action and to optimize its pharmacological properties. Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide its development as a novel treatment option for inflammatory diseases and cancer.

In conclusion, N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2-(trifluoromethyl)benzamide (CAS No. 955801-83-9) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease states.